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Compound of Interest

Compound Name: Apricitabine

Cat. No.: B1214696 Get Quote

Essential Safety and Handling Guide for
Apricitabine
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of

Apricitabine. The following procedural guidance is designed to ensure a safe laboratory

environment and proper material management.

Personal Protective Equipment (PPE)
When handling Apricitabine, adherence to the following personal protective equipment

protocols is mandatory to minimize exposure risk. Although not classified as a hazardous

substance under the Globally Harmonized System (GHS), good laboratory practices and

caution are always advised with investigational compounds.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1214696?utm_src=pdf-interest
https://www.benchchem.com/product/b1214696?utm_src=pdf-body
https://www.benchchem.com/product/b1214696?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/36037m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214696?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item Specification

Eye and Face Protection
Safety Glasses with Side

Shields or Goggles

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.[2]

Hand Protection
Chemical-resistant, impervious

gloves

Nitrile or latex gloves are

appropriate for handling the

solid substance.

Body Protection Laboratory Coat To prevent skin exposure.[2]

Respiratory Protection
Not required under normal use

conditions

A NIOSH-approved respirator

may be necessary if handling

large quantities or if dust is

generated.

Operational Plan for Safe Handling
A systematic approach to handling Apricitabine from receipt to disposal is crucial for

laboratory safety and maintaining product integrity.

Receiving and Inspection
Upon receipt, visually inspect the container for any damage or signs of leakage.

Verify that the container is properly labeled with the product name (Apricitabine), CAS

number (160707-69-7), and any hazard warnings.

Log the receipt of the material in the laboratory's chemical inventory system.

Storage
Store in a tightly closed container in a dry and well-ventilated area.[2]

For long-term storage, keep at -20°C in a dark, dry place.[3]

Store away from incompatible materials, such as strong oxidizing agents.[2]
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Preparation and Handling
All handling of solid Apricitabine should be conducted in a designated area, such as a

chemical fume hood or a ventilated enclosure, to minimize the potential for inhalation of any

airborne powder.

Before handling, ensure all necessary PPE is donned correctly.

When weighing the solid, use a balance inside a ventilated enclosure if possible.

For creating solutions, add the solid to the solvent slowly to avoid splashing. Apricitabine is

soluble in water.[2]

In Case of a Spill
Small Spills (Solid):

Gently sweep the solid material, avoiding dust generation.

Place the swept material into a sealed, labeled container for disposal.

Clean the spill area with a wet cloth or paper towel and place the cleaning materials in the

disposal container.

Large Spills:

Evacuate the immediate area.

Prevent the spread of the material.

Wear appropriate PPE, including respiratory protection if necessary.

Follow the procedure for small spills.

Decontaminate the area thoroughly.

Disposal Plan
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Proper disposal of Apricitabine and contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Unused or Expired Apricitabine:

Dispose of as pharmaceutical waste in accordance with federal, state, and local

regulations.

Incineration at a licensed facility is the preferred method of disposal.[4][5]

Contaminated Materials:

All disposable materials that have come into contact with Apricitabine, including gloves,

bench paper, and pipette tips, should be placed in a designated, sealed waste container.

This waste should be disposed of as chemical or pharmaceutical waste, following the

same procedures as for the unused product.

Empty Containers:

Rinse empty containers thoroughly with an appropriate solvent.

Dispose of the rinsate as chemical waste.

Before discarding the container in regular trash, remove or deface the label to prevent

misuse.[6]
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Property Value

Molecular Formula C8H11N3O3S[7]

Molecular Weight 229.25 g/mol [7]

Appearance White to off-white solid[2]

Melting Point 136 - 140 °C[2]

Solubility Soluble in water[2]

Storage Temperature -20°C (long term)[3]

Visual Workflow for Handling and Disposal

Safe Handling Protocol

Disposal Protocol

1. Receipt and Inspection 2. Secure Storage
(-20°C, dry, dark)

3. Preparation in
Ventilated Enclosure 4. Experimental Use

Spill Management

If Spill Occurs

5. Collect all Waste
(Unused product, PPE, contaminated items)

Post-Experiment

6. Segregate Waste 7. Licensed Incineration

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Apricitabine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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